Cas no 79781-46-7 (2,3-Naphthalenedicarbonitrile, 1-methoxy-4-phenyl-)

• Product Name: 2,3-Naphthalenedicarbonitrile, 1-methoxy-4-phenyl-
• CAS No: 79781-46-7
• MF: C₁₉H₁₂N₂O
• MW: 284.31138420105
• CID: 1798714
• PubChem ID: 12713690
• Update Time: 2025-04-21

2,3-Naphthalenedicarbonitrile, 1-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarbonitrile, 1-methoxy-4-phenyl-
• 1-methoxy-4-phenylnaphthalene-2,3-dicarbonitrile
• DTXSID50507731
• 79781-46-7

• Inchi： 1S/C19H12N2O/c1-22-19-15-10-6-5-9-14(15)18(13-7-3-2-4-8-13)16(11-20)17(19)12-21/h2-10H,1H3
• InChI Key： VLKMSCNPIPAWJM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C(C#N)C(C2C=CC=CC=2)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 284.094963011g/mol
• Monoisotopic Mass: 284.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.8Ų